Cas no 343957-06-2 (3-Acetoxy-5-amino-4-methoxybenzoic acid)

• Product Name: 3-Acetoxy-5-amino-4-methoxybenzoic acid
• CAS No: 343957-06-2
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 2113177
• Update Time: 2023-08-03

3-Acetoxy-5-amino-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(acetyloxy)-5-amino-4-methoxyBenzoic acid
• LUFCVQUBXHPACE-UHFFFAOYSA-N
• 3-acetoxy-5-amino-4-methoxybenzoic acid
• 3-Acetoxy-5-amino-4-methoxy-benzoic acid
• Benzoic acid, 3-(acetyloxy)-5-amino-4-methoxy-
• 3-Acetoxy-5-amino-4-methoxybenzoic acid

• Inchi： 1S/C10H11NO5/c1-5(12)16-8-4-6(10(13)14)3-7(11)9(8)15-2/h3-4H,11H2,1-2H3,(H,13,14)
• InChI Key： LUFCVQUBXHPACE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=CC=1OC(C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Topological Polar Surface Area: 98.8